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Compound of Interest

Compound Name:
Tert-butyl 4-iodopiperidine-1-

carboxylate

Cat. No.: B1311319 Get Quote

An In-depth Technical Guide to the Physical Properties of Tert-butyl 4-iodopiperidine-1-
carboxylate

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl 4-iodopiperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting quantitative data, detailed experimental protocols, and a visual workflow diagram to

facilitate understanding and application in a laboratory setting.

Core Physical and Chemical Properties
Tert-butyl 4-iodopiperidine-1-carboxylate is a heterocyclic building block utilized in the

synthesis of various pharmaceutical compounds.[1] Its physical characteristics are crucial for

handling, storage, and reaction setup.

Data Presentation: A Summary of Physical Properties
The quantitative physical and chemical data for tert-butyl 4-iodopiperidine-1-carboxylate are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈INO₂ [2][3]

Molecular Weight 311.16 g/mol [3][4]

Appearance
White to light yellow powder or

crystal
[3][5]

Melting Point 44 - 49 °C (111.2 - 120.2 °F) [3][5]

Boiling Point 318.8 °C at 760 mmHg [4]

Solubility
Slightly soluble in water;

Soluble in methanol.
[6]

Density No data available [2]

Storage Conditions
Refrigerate (0-10°C), protect

from light.
[3][4]

Experimental Protocols
Detailed methodologies for determining key physical properties are essential for verifying

substance identity and purity.

Melting Point Determination
The melting point is a critical indicator of purity for a solid organic compound. Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C, while impurities tend to depress the melting

point and broaden the range.[7]

Objective: To accurately determine the melting point range of a solid sample of tert-butyl 4-
iodopiperidine-1-carboxylate.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

Capillary tubes (sealed at one end)[8]
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Thermometer (calibrated)[7]

Spatula

Mortar and pestle (optional, for finely powdering the sample)[9]

Procedure:

Sample Preparation: Place a small amount of the compound on a clean, dry surface. If the

sample is not a fine powder, gently crush it.[10]

Capillary Loading: Push the open end of a capillary tube into the powdered sample to pack a

small amount of material into the tube, aiming for a packed column of 1-2 mm in height.[8]

[10]

Apparatus Setup:

Mel-Temp: Insert the capillary tube into the designated slot in the heating block.

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,

ensuring the sample is aligned with the thermometer bulb.[7][8] Suspend the assembly in

the oil bath of the Thiele tube.[7]

Heating:

Begin heating the apparatus. For an unknown sample, a rapid initial heating can establish

an approximate melting point.

For an accurate measurement, allow the apparatus to cool and begin again with a fresh

sample, heating slowly at a rate of 1-2°C per minute as the temperature approaches the

expected melting point.[7]

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[9]
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The melting point is reported as the range T₁ - T₂.

Solubility Determination
Solubility tests provide valuable information about the polarity and the presence of acidic or

basic functional groups within a molecule.[11]

Objective: To determine the solubility of tert-butyl 4-iodopiperidine-1-carboxylate in various

solvents.

Materials:

Test tubes and rack

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

Sample of tert-butyl 4-iodopiperidine-1-carboxylate

Solvents: Water, 5% HCl, 5% NaOH, and an organic solvent like methanol or hexane.

Procedure:

Sample Measurement: In a small test tube, place approximately 25 mg of the solid

compound.[12]

Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water) to the test tube in small

portions.[12]

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds to ensure

thorough mixing.[12][13]

Observation: Observe whether the solid dissolves completely. If the compound dissolves, it is

classified as "soluble" in that solvent. If it remains undissolved, it is "insoluble."[13]

Systematic Testing:
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Begin with water to assess polarity.

If insoluble in water, proceed to test solubility in 5% HCl (to test for basic groups) and 5%

NaOH (to test for acidic groups).[11]

Test solubility in organic solvents (e.g., methanol) to further classify the compound based

on the "like dissolves like" principle.[14]

Recording: Record the results (soluble or insoluble) for each solvent tested.

Mandatory Visualization
The following diagram illustrates the logical workflow for determining the melting point of an

organic compound.
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Caption: Workflow for Experimental Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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